Cas no 477864-38-3 (Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate)

• Product Name: Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate
• CAS No: 477864-38-3
• MDL: MFCD02082718
• CID: 4652701
• Update Time: 2025-07-21

Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate

• MDL： MFCD02082718

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate

Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate (CAS No. 477864-38-3): A Comprehensive Overview

Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate, identified by its CAS number 477864-38-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The compound's unique chemical properties and biological activities make it a subject of extensive study, particularly in the context of novel therapeutic agents.

The molecular structure of Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate encompasses several key functional groups that contribute to its reactivity and biological significance. The presence of a pyridinyl ring, a furyl group, and an acetic acid ester moiety suggests potential interactions with various biological targets. These structural elements are often exploited in the design of molecules with specific pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The pyridinyl moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, derivatives of pyridine have shown promise in the development of antiviral and anticancer agents. The furyl group, on the other hand, contributes to the compound's ability to interact with biological membranes, potentially influencing drug delivery mechanisms.

In vitro studies have begun to elucidate the pharmacological profile of Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate. Initial experiments suggest that the compound exhibits moderate affinity for certain enzymes and receptors, indicating its potential as a lead compound for further optimization. The hydroxyl group at the 4-position of the pyridine ring is particularly noteworthy, as it may serve as a site for hydrogen bonding interactions with biological targets. This feature could enhance the compound's binding affinity and selectivity.

The ester functionality at the end of the molecule also plays a crucial role in determining its overall behavior. Ester groups are known to undergo various metabolic transformations, which can affect the compound's bioavailability and duration of action. Understanding these transformations is essential for designing molecules with optimal pharmacokinetic properties. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the metabolic pathways involving this compound.

One of the most exciting aspects of studying Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate is its potential application in addressing unmet medical needs. The compound's unique structural features make it a versatile scaffold for drug design. By modifying specific functional groups, researchers can fine-tune its biological activity to target particular diseases or conditions. For instance, modifications at the furyl group could enhance its interaction with specific receptors involved in inflammation or pain signaling.

The synthesis of this compound represents a significant achievement in organic chemistry. Multi-step synthetic routes have been developed to construct its complex framework efficiently. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are standard techniques for constructing heterocyclic compounds. The ability to synthesize such intricate molecules underscores the progress made in synthetic methodologies over recent decades.

In conclusion, Methyl 2-{4-hydroxy-1-(5-methyl-2-furyl)methyl-2-oxo-1,2-dihydro-3-pyridinyl}acetate (CAS No. 477864-38-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.